Cas no 821791-69-9 (4-Ethyl-2-fluoroaniline)

4-Ethyl-2-fluoroaniline structure
4-Ethyl-2-fluoroaniline structure
Product Name:4-Ethyl-2-fluoroaniline
CAS No:821791-69-9
MF:C8H10FN
MW:139.170105457306
MDL:MFCD22480900
CID:696568
PubChem ID:21161339
Update Time:2024-10-27

4-Ethyl-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

    • 4-Ethyl-2-fluoroaniline
    • Benzenamine, 4-ethyl-2-fluoro-
    • 4-Ethyl-2-fluorobenzenamine (ACI)
    • MFCD22480900
    • 4-Ethyl-2-fluoro-phenylamine
    • SB75415
    • DTXSID90611104
    • EN300-373896
    • N13141
    • CS-0096294
    • CORZDGJEVGIUAR-UHFFFAOYSA-N
    • AKOS016009359
    • DS-5689
    • 821791-69-9
    • DB-167628
    • SCHEMBL5550176
    • WHB79169
    • MDL: MFCD22480900
    • Inchi: 1S/C8H10FN/c1-2-6-3-4-8(10)7(9)5-6/h3-5H,2,10H2,1H3
    • InChI Key: CORZDGJEVGIUAR-UHFFFAOYSA-N
    • SMILES: FC1C(N)=CC=C(CC)C=1

Computed Properties

  • Exact Mass: 139.079727485g/mol
  • Monoisotopic Mass: 139.079727485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26Ų

4-Ethyl-2-fluoroaniline Pricemore >>

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4-Ethyl-2-fluoroaniline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Iron ,  Ruthenium ,  Silica ,  1H-Imidazolium, 1-butyl-3-[3-(triethoxysilyl)propyl]-, salt with 1,1,1-trifluoro… Solvents: Mesitylene ;  16 h, 50 bar, 150 °C
Reference
Selective hydrodeoxygenation of acetophenone derivatives using a Fe25Ru75@SILP catalyst: a practical approach to the synthesis of alkyl phenols and anilines
Goclik, Lisa; et al, Green Chemistry, 2022, 24(7), 2937-2945

Production Method 2

Reaction Conditions
1.1 Reagents: Oxygen ,  N-Fluorobenzenesulfonimide Catalysts: Potassium nitrate ,  Bis(dibenzylideneacetone)palladium Solvents: Ethyl acetate ;  12 h, 55 °C
1.2 Reagents: Cuprous chloride ,  Sodium borohydride Solvents: Ethanol ;  5 - 30 min, rt
Reference
Anion ligand promoted selective C-F bond reductive elimination enables C(sp2)-H fluorination
Mao, Yang-Jie; et al, Chemical Communications (Cambridge, 2019, 55(96), 14458-14461

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Iron ,  Ruthenium ,  Silica ,  1H-Imidazolium, 1-butyl-3-[3-(triethoxysilyl)propyl]-, salt with 1,1,1-trifluoro… Solvents: 1,4-Dioxane ;  16 h, 50 bar, 200 °C
Reference
Selective hydrodeoxygenation of acetophenone derivatives using a Fe25Ru75@SILP catalyst: a practical approach to the synthesis of alkyl phenols and anilines
Goclik, Lisa; et al, Green Chemistry, 2022, 24(7), 2937-2945

4-Ethyl-2-fluoroaniline Raw materials

4-Ethyl-2-fluoroaniline Preparation Products

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